5-Bromopyrimidine-2-carbonitrile
Cat. No. B1268970
Key on ui cas rn:
38275-57-9
M. Wt: 183.99 g/mol
InChI Key: VPQICCOHFSGBMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08569292B2
Procedure details
To a solution of 5-bromopyrimidine-2-carbonitrile (300 mg, 1.63 mmol) in THF (20 mL) was added MeMgBr (5.43 mL, 16.3 mmol) at −78° C. under nitrogen. The solution was stirred at −78° C. for 20 min., quenched with satd aq NH4Cl, and extracted with EtOAc. The combined organic layer was dried over anhydrous Na2SO4 and concentrated to give an oil, which was purified by prep TLC (3:1 PE/EtOAc) to give 1-(5-bromopyrimidin-2-yl)ethanone (99 mg, yield 30.2%). 1H NMR (CDCl3): δ2.70 (s, 3H), 8.90 (m, 2H).
Yield
30.2%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[N:4][C:5](C#N)=[N:6][CH:7]=1.C[Mg+].[Br-].[CH2:13]1[CH2:17][O:16]CC1>>[Br:1][C:2]1[CH:3]=[N:4][C:5]([C:17](=[O:16])[CH3:13])=[N:6][CH:7]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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300 mg
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Type
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reactant
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|
Smiles
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BrC=1C=NC(=NC1)C#N
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Name
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Quantity
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5.43 mL
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Type
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reactant
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Smiles
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C[Mg+].[Br-]
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Stirring
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Type
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CUSTOM
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Details
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The solution was stirred at −78° C. for 20 min.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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quenched with satd aq NH4Cl
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layer was dried over anhydrous Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
to give an oil, which
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CUSTOM
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Type
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CUSTOM
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|
Details
|
was purified by prep TLC (3:1 PE/EtOAc)
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Outcomes
Product
Details
Reaction Time |
20 min |
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Name
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|
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Type
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product
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Smiles
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BrC=1C=NC(=NC1)C(C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 99 mg | |
| YIELD: PERCENTYIELD | 30.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
